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Compound of Interest

Compound Name: N-Formylmethionine

Cat. No.: B1678654 Get Quote

Comprehensive Safety Protocol: Handling N-
Formylmethionine
This guide provides essential safety and logistical information for the handling and disposal of

N-Formylmethionine, a derivative of the amino acid methionine used in protein synthesis

initiation in bacteria and organelles.[1][2] Adherence to these procedures is critical to ensure

the safety of laboratory personnel.

Hazard Identification and Safety Summary
N-Formylmethionine is classified as a hazardous substance that requires careful handling. It

is a solid, typically in powder form, which necessitates precautions to avoid dust inhalation.[3]

[4]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.
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Operational Plan: Personal Protective Equipment
(PPE) and Handling
A thorough risk assessment should always be conducted before beginning work.[5] The

following PPE is mandatory when handling N-Formylmethionine to mitigate the risks of skin,

eye, and respiratory irritation.

1. Required Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles or glasses that provide a complete

seal around the eyes.[3][6] If there is a splash hazard, a face shield should be worn in

addition to goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).[3][7] Inspect gloves for

any tears or punctures before use. Contaminated gloves should be removed and washed

before re-use.[8]

Respiratory Protection: To prevent the inhalation of fine dust particles, a NIOSH-approved

N95 respirator or equivalent is required, especially when handling the powder outside of a

certified chemical fume hood.[3][6]

Protective Clothing: A standard lab coat, long pants, and closed-toe shoes are required to

protect the skin.[5][8]

2. Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling N-Formylmethionine powder.

Preparation and Engineering Controls:

Designate a specific area for handling, preferably within a certified chemical fume hood to

ensure adequate ventilation.[8]

Before starting, ensure the work surface is clean and uncluttered.

Assemble all necessary materials: N-Formylmethionine, spatulas, weigh boats,

containers, and waste receptacles.
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Verify that an eye wash station and safety shower are accessible and operational.

Weighing and Aliquoting:

Don all required PPE as specified above.

Perform all manipulations of the powder within the chemical fume hood to contain any

dust.

Open the container slowly to avoid creating airborne dust.

Use a spatula to carefully transfer the desired amount of powder to a weigh boat. Avoid

pouring directly from the container to minimize dust generation.

Once the desired amount is measured, securely close the primary container.

Proceed with your experimental protocol, keeping the material contained as much as

possible.

Post-Handling Decontamination:

Carefully clean all equipment and the work surface with an appropriate solvent (e.g., 70%

ethanol) and wipe dry.

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by

lab coat, and then eye/face protection.

Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans
1. Spill and Emergency Procedures

Spill:

Evacuate the immediate area if a significant amount of dust is generated.

Wearing appropriate PPE, gently cover the spill with absorbent paper towels to prevent

further dispersal.
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Dampen the absorbent material with water, then carefully wipe up the spill, working from

the outside in.

Place all contaminated materials into a sealed bag for chemical waste disposal.

Clean the spill area again with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical

attention.[8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms occur.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

2. Disposal Plan

All waste containing N-Formylmethionine, including empty containers, contaminated PPE,

and spill cleanup materials, must be treated as chemical waste.

Collect all waste in a clearly labeled, sealed, and leak-proof container.

Do not mix with other waste streams unless compatibility has been confirmed.

Dispose of the chemical waste in accordance with all local, state, and federal regulations. Do

not allow the product to enter sewers or waterways.
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Caption: Workflow for safely handling N-Formylmethionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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